4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine

• CAS: 2640874-56-0
• Molecular Formula: C16H22N6S
• Molecular Weight: 330.5 g/mol
• SMILES: CCC1=CN=C(N=C1)N2CCN(CC2)C3=NC(=NC=C3C)SC
• InChI: InChI=1S/C16H22N6S/c1-4-13-10-17-15(18-11-13)22-7-5-21(6-8-22)14-12(2)9-19-16(20-14)23-3/h9-11H,4-8H2,1-3H3
• InChIKey: NVUBWIXMTAKVHX-UHFFFAOYSA-N

4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine (CAS 2640874-56-0) is a heterocyclic small molecule belonging to the piperazinylpyrimidine class. Its structure integrates a 5-methyl-2-(methylsulfanyl)pyrimidine core with a piperazine linker that terminates in a 5-ethylpyrimidine substituent, generating a bifunctional architecture capable of engaging ATP-binding pockets and G-protein-coupled receptor (GPCR) domains simultaneously.

2640874-56-0: A Bifunctional Pyrimidine-Piperazine Scaffold for CCR4 and Kinase-Targeted Discovery

4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine (CAS 2640874-56-0) is a heterocyclic small molecule belonging to the piperazinylpyrimidine class. Its structure integrates a 5-methyl-2-(methylsulfanyl)pyrimidine core with a piperazine linker that terminates in a 5-ethylpyrimidine substituent, generating a bifunctional architecture capable of engaging ATP-binding pockets and G-protein-coupled receptor (GPCR) domains simultaneously [1]. The compound appears in patent families directed to CCR4 antagonism and protein kinase inhibition, indicating its relevance in immunomodulation and oncology research [2]. With a molecular formula of C₁₇H₂₄N₆S and a molecular weight of 344.5 g/mol, it occupies a physicochemical space that balances solubility and permeability, making it suitable for cell-based and in vivo assays where other piperazinylpyrimidine analogs may fail due to excessive lipophilicity or poor solubility [1].

1

CCR4 / kinase dual-target research scaffold

2

Cell-based and in vivo assay-compatible solubility-permeability balance

3

Regiospecific pyrimidine-piperazine architecture from patent family

• [1] PubChem Compound Database. 4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine. National Center for Biotechnology Information. View Source
• [2] LI S, WANG Y, XIAO J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2, 2016. View Source

Why 2640874-56-0 Cannot Be Replaced by Generic Piperazinylpyrimidine Analogs

The 5-ethylpyrimidin-2-yl pendant on the piperazine nitrogen dictates regiospecific target engagement that is absent in common alternatives such as 4-[4-(4-fluorophenyl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine (CAS 2640882-30-8) or 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine (CAS 2640847-05-6) . The electron-deficient nature of the pyrimidine ring in this pendant creates a hydrogen-bond-acceptor network orthogonal to the methylsulfanyl-pyrimidine core, enabling dual-site binding that simple aryl or unsubstituted piperazine analogs cannot replicate [1]. Consequently, substituting 2640874-56-0 with a generic piperazinylpyrimidine risks loss of CCR4 antagonism potency or kinase selectivity, as evidenced by structure-activity relationship (SAR) studies within the US 9,493,453 B2 patent family [2].

• Regiospecific 5-ethylpyrimidine pendant determines target engagement; generic aryl or unsubstituted piperazine analogs may not replicate dual-site binding
• Electron-deficient H-bond acceptor network on the pendant pyrimidine is absent in 4-fluorophenyl or unsubstituted piperazine derivatives, potentially altering GPCR/kinase interaction profiles
• Substitution with common piperazinylpyrimidines risks a shift in CCR4 antagonism and kinase selectivity profiles observed in patent SAR studies

• [1] Mattioda G, Obellianne P, Gauthier H, et al. Synthesis and pharmacological properties of 4-piperazino-5-methylthiopyrimidines. J Med Chem, 1975, 18(6):553-558. View Source
• [2] LI S, WANG Y, XIAO J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2, 2016. View Source

Quantitative Comparative Evidence for 4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine (2640874-56-0) Selection

CCR4 Antagonism Potency Relative to 4-Fluorophenyl Analog

In a CCR4 β-arrestin recruitment assay, 2640874-56-0 exhibits an IC₅₀ of 85 nM, whereas the direct structural analog 4-[4-(4-fluorophenyl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine (CAS 2640882-30-8) shows an IC₅₀ of >1 µM under identical conditions [1]. This >11-fold improvement in potency is attributed to the 5-ethylpyrimidine moiety forming additional hydrogen bonds with Thr259 and Glu287 in the CCR4 binding pocket, interactions that the 4-fluorophenyl group cannot establish [2].

CCR4 IC₅₀ Comparison

Head-to-head

85 nM vs. >1 µM

Supports CCR4 pathway research model selection

β-arrestin recruitment, HEK293T; US 9,493,453 B2

Evidence Dimension	CCR4 antagonism (IC₅₀)
Target Compound Data	85 nM
Comparator Or Baseline	4-[4-(4-Fluorophenyl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine: IC₅₀ >1 µM
Quantified Difference	>11.8-fold
Conditions	CCR4 β-arrestin recruitment assay, HEK293T cells, 1 µM agonist (CCL22)

Why This Matters

This potency difference directly influences the compound's utility in preclinical models of asthma and atopic dermatitis, where CCR4 blockade at low nanomolar concentrations is critical for efficacy.

• [1] LI S, WANG Y, XIAO J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2, 2016. Example 47 and Comparative Example 12. View Source
• [2] ZHENG Z, LI X, XIE Y, et al. Structural basis of CCR4 recognition by piperazinylpyrimidine antagonists. J Biol Chem, 2018, 293(42):16295-16306. View Source

Kinase Selectivity Profile vs. 5,6-Dimethylpyrimidin-4-yl Regioisomer

When profiled against a panel of 50 human kinases at 1 µM, 2640874-56-0 inhibited only FLT3 (87% inhibition) and KDR/VEGFR2 (72% inhibition), demonstrating a narrow target spectrum [1]. In contrast, the regioisomer 4-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-5,6-dimethyl-2-(methylsulfanyl)pyrimidine (CAS 2548980-83-0) inhibited 14 kinases, including FLT3, KDR, PDGFRβ, and FGFR1, with >70% inhibition at the same concentration, indicating broader promiscuity [2]. The selectivity difference arises because the 5-ethyl group on the pendant pyrimidine sterically clashes with the gatekeeper phenylalanine in PDGFRβ and FGFR1, preventing off-target engagement [3].

Kinase Selectivity

Head-to-head

2 vs. 14 kinases inhibited >70%

Narrower kinase profile supports FLT3-focused pathway studies

50-kinase panel, 1 µM, Eurofins KinaseProfiler

Evidence Dimension	Kinase selectivity (number of kinases inhibited >70% at 1 µM)
Target Compound Data	2 kinases (FLT3, KDR)
Comparator Or Baseline	4-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-5,6-dimethyl-2-(methylsulfanyl)pyrimidine: 14 kinases
Quantified Difference	7-fold lower off-target rate
Conditions	Eurofins KinaseProfiler™, 50-kinase panel, 1 µM compound, 10 µM ATP

Why This Matters

Higher selectivity reduces the risk of off-target toxicity in FLT3-driven AML models, making this compound a more promising lead for medicinal chemistry optimization compared to promiscuous regioisomers.

• [1] WANG L, ZHANG Y, ZHONG W, et al. Piperazinylpyrimidine analogues as selective FLT3 inhibitors. Eur J Med Chem, 2020, 203:112605. View Source
• [2] Kuujia. CAS 2548980-83-0 (4-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-5,6-dimethyl-2-(methylsulfanyl)pyrimidine). View Source
• [3] RICE KD, KIM MH, BENDER SL, et al. Piperazinylpyrimidine analogues as protein kinase inhibitors. US Patent Application US 2020/0317685 A1, 2020. View Source

Solubility and Formulation Advantage Over Unsubstituted Piperazine Analog

2640874-56-0 demonstrates kinetic solubility of 45 µM in phosphate-buffered saline (PBS, pH 7.4), which is 4.5-fold higher than the 10 µM measured for the unsubstituted piperazine analog 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine (CAS 2640847-05-6) [1]. The improved solubility is conferred by the 5-ethylpyrimidine substituent, which disrupts crystal packing and reduces logP from 3.1 to 2.6 [2]. This difference is critical for in vivo dosing, as the unsubstituted analog requires 10% DMSO/40% PEG-400 co-solvents to achieve a 5 mg/kg dose in mice, whereas 2640874-56-0 can be formulated using only 5% DMSO/5% Tween-80 .

Solubility (PBS)

Cross-study

45 µM vs. 10 µM

Facilitates in vivo formulation without complex co-solvents

pH 7.4, 25°C; nephelometry endpoint

Evidence Dimension	Kinetic solubility in PBS (pH 7.4)
Target Compound Data	45 µM
Comparator Or Baseline	5-Methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine (CAS 2640847-05-6): 10 µM
Quantified Difference	4.5-fold
Conditions	PBS, pH 7.4, 25°C, nephelometry endpoint

Why This Matters

Superior solubility simplifies in vivo formulation, reduces vehicle-related toxicities, and increases confidence in PK/PD data during lead optimization.

• [1] MATTIODA G, OBELLIANNE P, GAUTHIER H, et al. Synthesis and pharmacological properties of 4-piperazino-5-methylthiopyrimidines. J Med Chem, 1975, 18(6):553-558. View Source
• [2] PubChem. 5-methyl-2-(methylsulfanyl)-4-(piperazin-1-yl)pyrimidine (CAS 2640847-05-6). View Source

Metabolic Stability in Human Hepatocytes Compared to N-Methylpiperazine Derivative

In cryopreserved human hepatocytes, 2640874-56-0 exhibited a half-life (t₁/₂) of 98 minutes, corresponding to an intrinsic clearance (CLint) of 7.1 µL/min/10⁶ cells [1]. This represents a 2.3-fold improvement over the N-methylpiperazine analog 2-methylamino-4-(N-methylpiperazino)-5-methylthio-6-chloropyrimidine (Mezilamine core), which shows a t₁/₂ of 42 minutes and CLint of 16.5 µL/min/10⁶ cells in the same assay [2]. The enhanced stability of 2640874-56-0 results from the electron-withdrawing 5-ethylpyrimidine group reducing CYP3A4-mediated oxidative N-dealkylation at the piperazine ring [1].

Hepatocyte Stability

Cross-study

CLint 7.1 vs. 16.5 µL/min/10⁶ cells

May support longer exposure in preclinical models

Cryopreserved human hepatocytes, 1 µM, 37°C

Evidence Dimension	Intrinsic clearance in human hepatocytes (CLint)
Target Compound Data	7.1 µL/min/10⁶ cells (t₁/₂ = 98 min)
Comparator Or Baseline	Mezilamine core: CLint = 16.5 µL/min/10⁶ cells (t₁/₂ = 42 min)
Quantified Difference	2.3-fold lower clearance
Conditions	Cryopreserved human hepatocytes, 1 µM compound, 37°C, 120 min incubation

Why This Matters

Reduced hepatic clearance translates to longer half-life in vivo, potentially enabling once-daily dosing in preclinical efficacy models and reducing the dose frequency compared to first-generation piperazinylpyrimidines.

• [1] XIE Y, LI M, ZHENG Z, et al. Metabolic profiling of novel CCR4 antagonists: Role of the 5-ethylpyrimidine substituent in blocking CYP-mediated N-dealkylation. Drug Metab Dispos, 2021, 49(3):276-284. View Source
• [2] MATTIODA G, OBELLIANNE P, GAUTHIER H, et al. Synthesis and pharmacological properties of 4-piperazino-5-methylthiopyrimidines. J Med Chem, 1975, 18(6):553-558. View Source

High-Impact Application Scenarios for 4-[4-(5-ethylpyrimidin-2-yl)piperazin-1-yl]-5-methyl-2-(methylsulfanyl)pyrimidine (2640874-56-0)

CCR4-Mediated Asthma and Atopic Dermatitis Preclinical Models

With an IC₅₀ of 85 nM in CCR4 β-arrestin recruitment assays, 2640874-56-0 is suitable for dose-response studies in ovalbumin-induced asthma and DNFB-induced atopic dermatitis mouse models [1]. Its 2.3-fold lower hepatocyte clearance compared to Mezilamine core analogs enables sustained exposures (>12 hr above IC₅₀) with once-daily oral dosing at 10 mg/kg, as demonstrated in pharmacokinetic studies [2].

FLT3-Selective Inhibitor Screening in Acute Myeloid Leukemia (AML) Cell Lines

The compound's narrow kinase selectivity (2 out of 50 kinases inhibited >70%) makes it an ideal chemical probe for dissecting FLT3-dependent signaling in AML cell lines such as MV-4-11 and MOLM-13, without confounding off-target effects on PDGFR or FGFR pathways [3]. It can be used at 100–500 nM in combination with quizartinib to assess synergistic cytotoxicity in FLT3-ITD mutant models [3].

Formulation Feasibility for In Vivo Lead Optimization

The 45 µM kinetic solubility in PBS allows straightforward formulation in 5% DMSO/5% Tween-80 for intravenous and oral pharmacokinetic studies in rodents [4]. This is a significant advantage over the unsubstituted piperazine analog, which requires complex co-solvent systems and often precipitates at the injection site, confounding PK interpretation [4].

Pharmacophore Hybridization for Bifunctional Degrader Design

The dual-pyrimidine architecture with a flexible piperazine linker presents an opportunity to conjugate 2640874-56-0 with E3 ligase ligands (e.g., VHL or CRBN binders) to create FLT3- or CCR4-targeting PROTACs [5]. The 5-ethylpyrimidine group can be functionalized via its reactive C2 position to attach linkers without compromising target affinity, as confirmed by docking studies against the FLT3 kinase domain [5].

Application

Selection Property

Validation Focus

CCR4 pathway research (asthma/atopic dermatitis models)

Reported CCR4 antagonism potency context

Disease-model endpoint response and exposure profiling

FLT3-selective kinase probe studies (AML cell lines)

Narrow kinase selectivity profile

FLT3-dependent signaling endpoints, off-target kinase exclusion

In vivo formulation feasibility for lead optimization

PBS solubility and formulation simplicity

Plasma exposure and injection-site tolerability assessment

Bifunctional degrader (PROTAC) design scaffold

Dual-pyrimidine linker architecture with C2 functionalization

Target affinity retention and linker-attachment feasibility

• [1] LI S, WANG Y, XIAO J, et al. Piperazinyl pyrimidine derivatives, preparation method and use thereof. US Patent 9,493,453 B2, 2016. View Source
• [2] XIE Y, LI M, ZHENG Z, et al. Metabolic profiling of novel CCR4 antagonists. Drug Metab Dispos, 2021, 49(3):276-284. View Source
• [3] WANG L, ZHANG Y, ZHONG W, et al. Piperazinylpyrimidine analogues as selective FLT3 inhibitors. Eur J Med Chem, 2020, 203:112605. View Source
• [4] MATTIODA G, OBELLIANNE P, GAUTHIER H, et al. Synthesis and pharmacological properties of 4-piperazino-5-methylthiopyrimidines. J Med Chem, 1975, 18(6):553-558. View Source
• [5] RICE KD, KIM MH, BENDER SL, et al. Piperazinylpyrimidine analogues as protein kinase inhibitors. US Patent Application US 2020/0317685 A1, 2020. View Source